N-Ethyl-p-menthane-3-carboxamide N-Ethyl-p-menthane-3-carboxamide Ethyl menthane carboxamide, also known as framidice 3 or menthol carboxamide WS-3, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Ethyl menthane carboxamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl menthane carboxamide is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 39711-79-0
VCID: VC0004592
InChI: InChI=1S/C13H25NO/c1-5-14-13(15)12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3,(H,14,15)
SMILES: CCNC(=O)C1CC(CCC1C(C)C)C
Molecular Formula: C13H25NO
Molecular Weight: 211.34 g/mol

N-Ethyl-p-menthane-3-carboxamide

CAS No.: 39711-79-0

Inhibitors

VCID: VC0004592

Molecular Formula: C13H25NO

Molecular Weight: 211.34 g/mol

N-Ethyl-p-menthane-3-carboxamide - 39711-79-0

CAS No. 39711-79-0
Product Name N-Ethyl-p-menthane-3-carboxamide
Molecular Formula C13H25NO
Molecular Weight 211.34 g/mol
IUPAC Name N-ethyl-5-methyl-2-propan-2-ylcyclohexane-1-carboxamide
Standard InChI InChI=1S/C13H25NO/c1-5-14-13(15)12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3,(H,14,15)
Standard InChIKey VUNOFAIHSALQQH-UHFFFAOYSA-N
SMILES CCNC(=O)C1CC(CCC1C(C)C)C
Canonical SMILES CCNC(=O)C1CC(CCC1C(C)C)C
Melting Point 88.0 °C
91-93°C
Physical Description Solid
White solid; Slight menthol like cooling effect
Description Ethyl menthane carboxamide, also known as framidice 3 or menthol carboxamide WS-3, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Ethyl menthane carboxamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl menthane carboxamide is primarily located in the membrane (predicted from logP) and cytoplasm.
Solubility Insoluble in water
Soluble (in ethanol)
Synonyms N-Ethyl-5-methyl-2-(1-methylethyl)cyclohexanecarboxamide
PubChem Compound 62907
Last Modified Nov 11 2021
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